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Compound of Interest

Compound Name: 3,3-Thiodipropionitrile

Cat. No.: B089633

An In-depth Technical Guide to 3,3'-Thiodipropionitrile (Bis(2-cyanoethyl) sulfide) for
Researchers and Drug Development Professionals

Introduction

3,3'-Thiodipropionitrile, also widely known by its synonym Bis(2-cyanoethyl) sulfide, is a
versatile chemical intermediate with significant applications in organic synthesis and various
industrial processes. Its symmetrical structure, featuring a thioether linkage flanked by two
nitrile groups, provides a unique platform for a range of chemical transformations. This guide
offers a comprehensive overview of its chemical properties, synthesis, and handling, tailored
for researchers, scientists, and professionals in drug development who may utilize this
compound as a building block or starting material.

Chemical Identity and Synonyms

3,3'-Thiodipropionitrile is identified by the CAS number 111-97-7.[1][2][3][4][5] Due to its
widespread use and historical context, it is known by a variety of names. A comprehensive list
of its synonyms is provided below for clear identification and literature searching.
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Synonym Reference
Bis(2-cyanoethyl) sulfide [2][5][6]
Propanenitrile, 3,3'-thiobis- [2][6]
Propionitrile, 3,3'-thiodi- [2]
3,3'-Thiobis[propanenitrile] [2]
Di(2-cyanoethyl) sulfide [2][5]
B,B'-Dicyanodiethyl sulfide [2]
Thiodipropionitrile [2][5][6]
2-Cyanoethy! sulfide [2][5][6]
B,B'-Thiodipropionitrile [21[41[5]
4-Thia-1,7-heptanedinitrile [2]
3-[(2-Cyanoethyl)sulfanyl]propanenitrile [2]
3,3'-Thiodipropiononitrile [2]

Physicochemical Properties

The physical and chemical properties of 3,3'-Thiodipropionitrile are crucial for its handling,
application, and reaction design. The following table summarizes its key quantitative data.
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Property Value Reference

Molecular Formula C6H8N2S [21[41[5]

Molecular Weight 140.21 g/mol [11[2][3]
Clear colorless to slightly

Appearance o [21[41[5]
yellow liquid

Melting Point 24-25 °C [21[31[41[5]

. ) 179-180 °C @ 3 Torr; 191-194

Boiling Point [21[31[41[5]
°C @ 7 mmHg

Density 1.11 g/mL at 25 °C; 1.24 g/cm3  [2][3][4]

Flash Point 195 °C (closed cup) [21[3114]

Refractive Index n20/D 1.499 [2][4]

CAS Number 111-97-7 [LI[21031[41[5]

EC Number 203-926-5 [2][3]
NDVLTZFQVDXFAN-

InChl Key [11[3]

UHFFFAOYSA-N

Synthesis and Experimental Protocols

The primary industrial synthesis of 3,3'-Thiodipropionitrile involves the base-catalyzed

addition of hydrogen sulfide to acrylonitrile.[1] This compound can then be hydrolyzed to form

3,3'-Thiodipropionic acid, another valuable chemical intermediate.[1][7]

Experimental Protocol 1: Synthesis of 3,3'-

Thiodipropionitrile

This protocol is based on the reaction of acrylonitrile with sodium hydrosulfide.[8]

Materials:

o Acrylonitrile
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e Sodium hydrosulfide (NaSH)

o Water

» Reaction vessel equipped with a stirrer, thermometer, and addition funnel
Procedure:

e Combine sodium hydrosulfide and water in the reaction vessel.

e Heat the mixture to approximately 35°C.

» Rapidly add two molar equivalents of acrylonitrile below the surface of the liquid while
vigorously stirring.

o Maintain the reaction temperature at approximately 40°C throughout the addition. The
reaction is exothermic and may require cooling to maintain this temperature.

 After the addition is complete, continue to stir the mixture at 40°C for a predetermined period
to ensure the reaction goes to completion.

e The resulting product, 3,3'-Thiodipropionitrile, is formed in near quantitative yield
(approximately 96-98%).[8]

Experimental Protocol 2: Acid-Catalyzed Hydrolysis to
3,3'-Thiodipropionic Acid

This protocol describes the hydrolysis of the nitrile groups to carboxylic acids.[1][7]
Materials:
o 3,3'-Thiodipropionitrile

e Aqueous solution of a mineral acid (e.g., Hydrochloric acid or Sulfuric acid) at a
concentration of 3 to 10 mol/L.[7]

o Reaction vessel with heating, stirring, and a controlled addition mechanism.
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Procedure:

Heat the aqueous mineral acid solution in the reaction vessel to a temperature between 70
and 120°C.[7]

Gradually add 3,3'-Thiodipropionitrile to the heated acid solution. The rate of addition
should be controlled to maintain the concentration of 3,3'-Thiodipropionitrile in the reaction
system at 5% by weight or less to manage the exothermic nature of the hydrolysis.[7]

The molar ratio of the mineral acid to 3,3'-Thiodipropionitrile should be between 2.2 and 5.

[7]

After the addition is complete, continue the reaction at the same temperature for 0.5to 5
hours to ensure complete hydrolysis.[7]

To isolate the product, cool the reaction mixture, which may be diluted with water if
necessary, to induce crystallization of 3,3'-Thiodipropionic acid.[7]

The solid product can then be collected by filtration, washed with water, and dried.[7] This
method can yield 96% or more of the desired product.[7]

Chemical Reactivity and Applications

The chemical versatility of 3,3'-Thiodipropionitrile arises from its two main functional groups:
the thioether linkage and the terminal nitrile groups.[1]

Thioether Group: The sulfur atom can be oxidized to form the corresponding sulfoxides and
sulfones, which are of interest in medicinal chemistry.[1] Sulfonyl and sulfonamide motifs are
present in a wide range of FDA-approved drugs.[9]

Nitrile Groups: The nitrile groups can be hydrolyzed to carboxylic acids, as detailed in the
protocol above, or reduced to amines. These transformations open up pathways to a variety
of derivatives.[1]

Its primary applications include:

o Chemical Intermediate: It is a crucial precursor for the synthesis of 3,3'-Thiodipropionic acid
and its esters, which are used as antioxidants in polymers.[1][10]
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» Selective Solvent: It has been utilized as a selective solvent in the petrochemical industry for
extracting aromatic compounds.[1][2][4]

» Research Applications: In a research context, it serves as a model compound for studying
the electronic effects of a sulfur atom on adjacent cyano groups.[1] There is also emerging
research into its use in advanced battery technologies as a solvent in electrode coating
formulations and in wastewater treatment.[1]

While not a drug itself, its derivatives, particularly those containing sulfide or sulfone
functionalities, are relevant to drug discovery. The sulfide moiety is a key component in various
pharmacologically active molecules, and hydrogen sulfide (H2S) itself is an important
endogenous gasotransmitter with therapeutic potential.[11][12][13] The ability to generate H2S-
releasing compounds is a current area of interest in drug development.[11][12]

Safety and Handling

3,3'-Thiodipropionitrile is classified as a hazardous substance and requires careful handling.
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Hazard Category Description Reference

H315: Causes skin
irritation.H319: Causes serious

GHS Hazard Statements o [2][3]6]
eye irritation.H335: May cause

respiratory irritation.

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay.P280: Wear protective
gloves/protective clothing/eye
protection/face
protection.P302+P352: IF ON
] SKIN: Wash with plenty of
Precautionary Statements [2][3][14]
soap and
water.P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

Safety glasses or goggles,
) ) protective gloves, and a
Personal Protective Equipment ) o o [3B1[14][15]
respirator if inhalation risk is

high.

Store in a cool, dry, well-
Storage ventilated place in a tightly [14][15]

closed container.

Incompatibilities Strong oxidizing agents. [14][16]

Always consult the material safety data sheet (MSDS) before handling this chemical.[3][14][15]

Visualizations

The following diagrams illustrate the key chemical transformations and a generalized
experimental workflow.
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Caption: Synthesis of 3,3'-Thiodipropionitrile and its hydrolysis.
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Caption: Generalized workflow for chemical synthesis experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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